Cas no 72676-70-1 (Urea,N-(2-chloroethyl)-N'-[4-(1-methyl-2,5-dioxo-3-pyrrolidinyl)phenyl]-N-nitroso-)

• Product name: Urea,N-(2-chloroethyl)-N'-[4-(1-methyl-2,5-dioxo-3-pyrrolidinyl)phenyl]-N-nitroso-
• CAS No: 72676-70-1
• MF: C₁₄H₁₅ClN₄O₄
• MW: 338.74630188942
• CID: 574049
• PubChem ID: 329430

Urea,N-(2-chloroethyl)-N'-[4-(1-methyl-2,5-dioxo-3-pyrrolidinyl)phenyl]-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[4-(1-methyl-2,5-dioxo-3-pyrrolidinyl)phenyl]-N-nitroso-
• 1-(2-chloroethyl)-3-[4-(1-methyl-2,5-dioxopyrrolidin-3-yl)phenyl]-1-nitrosourea
• 2-{p-[3-(2-chloroethyl)-3-nitrosoureido]phenyl}-N-methylsuccinimide
• 2-< p-< 3-(2-chloroethyl)-3-nitrosoureido> phenyl> -N-methylsuccinimide
• AC1L74QD
• CHEMBL111645
• NSC312032
• 72676-70-1
• DTXSID80317168
• NSC-312032
• Urea,5-dioxo-3-pyyrrolidinyl)phenyl]-N-nitroso-

• Inchi： InChI=1S/C14H15ClN4O4/c1-18-12(20)8-11(13(18)21)9-2-4-10(5-3-9)16-14(22)19(17-23)7-6-15/h2-5,11H,6-8H2,1H3,(H,16,22)
• InChI Key： DFTHABQFPUAXOF-UHFFFAOYSA-N
• SMILES： CN1C(=O)CC(C1=O)C2=CC=C(C=C2)NC(=O)N(CCCl)N=O

Computed Properties

• Exact Mass: 338.07835
• Monoisotopic Mass: 338.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.47
• Refractive Index: 1.65
• PSA: 99.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines